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Chemical Profile of Dibromsalan

Dibromsalan, also known as 5-bromo-N-(4-bromophenyl)-2-hydroxybenzamide, is a halogenated
salicylanilide [1]. Its core structure consists of two aromatic rings linked by an amide bond, with bromine

atoms at specific positions that define its chemical properties [1].

The table below summarizes its key identifiers:

Property Description

Systematic Name 5-bromo-N-(4-bromophenyl)-2-hydroxybenzamide [2] [1]
CAS Registry Number 87-12-7 [1]

Molecular Formula C13HoBr2NO2 [2] [1] [3]

Molecular Weight 371.02 g/mol [1]

SMILES C1=CC(=CC=C1NC(=0)C2=C(C=CC(=C2)Br)O)Br [1] [3]
InChl Key CTFFKFYWSOSIAA-UHFFFAOYSA-N [3]
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Primary Analytical Method: HPLC-FLD

The most robust and well-documented analytical method for Dibromsalan is a High-Performance Liquid

Chromatography method coupled with a Fluorescence Detector (HPLC-FLD), developed for its

determination in cosmetic products [4].

Experimental Protocol

The following workflow illustrates the key steps in the analytical process:
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e Sample Preparation: An exact amount of the cosmetic product is weighed. The analytes are then

extracted using acetonitrile as the solvent, typically assisted by ultrasonication to ensure complete
dissolution and extraction from the complex cosmetic matrix [4].

¢ Instrumental Configuration:

o Chromatograph: High-Performance Liquid Chromatography (HPLC) system.

o Detector: Fluorescence Detector (FLD). The specific excitation and emission wavelengths were

optimized in the method but are not explicitly stated in the abstract [4].
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o Column: A T3 column was used for separation [4]. This is a type of reverse-phase C18 column
designed to retain very polar compounds.
o Mobile Phase: A gradient elution program with a mixture of:
= Eluent A: 0.1% formic acid in water [4].
= Eluent B: Acetonitrile [4].
= The gradient started with a higher proportion of aqueous phase (50%) and increased the
organic (acetonitrile) proportion over time to elute the different salicylanilides [4].
o Column Temperature: The temperature was optimized for performance, though the specific
value is not listed in the abstract [4].

Analytical Performance Data

This HPLC-FLD method has been rigorously validated, demonstrating high performance as summarized

below:
Performance Parameter Result for Dibromsalan
Linear Range 200 - 5000 pg kg™t [4]
Correlation Coefficient (R?) > 0.9996 [4]
Limit of Detection (LOD) 13.8 - 42.9 yg kg~* (range for the 7 salicylanilides) [4]
Limit of Quantification (LOQ) 46.0 - 143 ug kg1 (range for the 7 salicylanilides) [4]
Recovery 70% - 110% (range for the 7 salicylanilides) [4]
Precision (RSD) < 13% [4]

Other Characterization Techniques & Data Gaps

While the HPLC-FLD method is established for quantification, a full spectroscopic characterization of

Dibromsalan requires data from several other techniques:

¢ Mass Spectrometry (MS): According to PubChem Lite, the predicted monoisotopic mass is
370.89795 Daltons [3]. The page also lists predicted collision cross-section (CCS) values for various
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adducts, which are valuable for identification using liquid chromatography coupled with high-
resolution mass spectrometry (LC-HRMS) [3]. For example, the [M+H]+ adduct has an m/z of
369.90728 [3].
¢ Missing Spectroscopic Data: The search results did not provide experimental data or detailed
protocols for other key characterization techniques, including:
o Nuclear Magnetic Resonance (NMR) Spectroscopy (for confirming molecular structure and
purity).
o Infrared (IR) Spectroscopy (for identifying functional groups like amide, hydroxyl, and C-Br
bonds).
o Ultraviolet-Visible (UV-Vis) Spectroscopy (for characterizing the chromophores of the
molecule).

Recommendations for Further Research

To obtain a complete spectroscopic profile of Dibromsalan, consider these steps:

e Consult Specialized Databases: Search in-depth spectral databases such as SciFinder Reaxys, or
the NIST Mass Spectrometry Data Center, which often contain curated NMR, MS, and IR spectra for
a vast number of compounds.

e Review Foundational Literature: The methods and data you need may be available in older,
foundational chemistry literature from the 1960s-1980s, when the compound was first synthesized
and studied. The commercial supplier webpage mentions studies from the 1950s and 1960s exploring
its anti-infective properties [1].

e Experimental Determination: If the data is unavailable, you would need to obtain a pure standard
and perform the characterization using NMR, IR, and MS to build your own comprehensive spectral
library.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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